7-(4-(benzyloxy)-3-ethoxyphenyl)-5-methyl-N-phenyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(3-ethoxy-4-phenylmethoxyphenyl)-5-methyl-N-phenyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C27H26N6O3/c1-3-35-23-16-20(14-15-22(23)36-17-19-10-6-4-7-11-19)25-24(18(2)28-27-30-31-32-33(25)27)26(34)29-21-12-8-5-9-13-21/h4-16,25H,3,17H2,1-2H3,(H,29,34)(H,28,30,32)
• InChI Key: PCFBTMPNBIDTCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(NC3=NN=NN23)C)C(=O)NC4=CC=CC=C4)OCC5=CC=CC=C5
• Molecular Formula: C27H26N6O3
• Molecular Weight: 482.5 g/mol

Description

The compound is a derivative of pyrazolo[1,5-a]pyrimidine. Pyrazolo[1,5-a]pyrimidines are a family of N-heterocyclic compounds that have attracted significant interest in medicinal chemistry due to their various chemical and biological applications.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, an efficient one-pot three-component Biginelli-like heterocyclization reaction has been established towards the construction of 2-amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide derivatives. Another synthetic approach involves the use of transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. The structure allows for versatile structural modifications at positions 2, 3, 5, 6, and 7.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidines have been the subject of various synthetic transformations, which improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Scientific Research Applications

Medicinal Chemistry

The synthesis of 1,2,3-triazole-fused pyrazines and pyridazines has led to compounds with diverse biological activities. Specifically, this compound has been investigated for its potential as a c-Met kinase inhibitor . The c-Met protein plays a crucial role in cell signaling and has been implicated in cancer progression. Inhibition of c-Met can be therapeutically relevant, especially in certain cancers. .

Fluorescent Probes

The unique structural features of 1,2,3-triazole-fused pyrazines and pyridazines make them suitable candidates for use as fluorescent probes . These probes can be employed to visualize specific cellular processes or molecular interactions. By attaching fluorescent tags to this compound, researchers can track its localization within cells, study protein-protein interactions, or monitor enzymatic activity. .

Polymer Chemistry

1,2,3-Triazole-fused heterocycles have found their way into polymer materials . For instance, they have been incorporated into polymers used in solar cells . The unique electronic properties of these heterocycles contribute to improved solar cell efficiency. Researchers have explored their use as building blocks in conjugated polymers, enhancing charge transport and light absorption. .

Alzheimer’s Disease Research

Interestingly, this compound has demonstrated β-secretase 1 (BACE-1) inhibition . BACE-1 is an enzyme involved in the production of amyloid-beta peptides, which play a central role in Alzheimer’s disease pathogenesis. Inhibiting BACE-1 can potentially reduce amyloid-beta accumulation and slow disease progression. .

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the sources, pyrazolo[1,5-a]pyrimidines have been found to exhibit various biological activities, including anticancer potential and enzymatic inhibitory activity.

Future Directions

The future directions for research on pyrazolo[1,5-a]pyrimidines could include the development of more potent and efficacious drugs with this scaffold. Additionally, the synthesis of derivatives with a triazolopyrimidine skeleton may be of major biological importance.